molecular formula C10H9NS B8756599 1-methylquinoline-4(1H)-thione CAS No. 6291-51-6

1-methylquinoline-4(1H)-thione

Cat. No.: B8756599
CAS No.: 6291-51-6
M. Wt: 175.25 g/mol
InChI Key: UHFHXGARFLWEAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methylquinoline-4(1H)-thione is a useful research compound. Its molecular formula is C10H9NS and its molecular weight is 175.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

6291-51-6

Molecular Formula

C10H9NS

Molecular Weight

175.25 g/mol

IUPAC Name

1-methylquinoline-4-thione

InChI

InChI=1S/C10H9NS/c1-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7H,1H3

InChI Key

UHFHXGARFLWEAF-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC(=S)C2=CC=CC=C21

solubility

25.2 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an inert atmosphere, 1 g of 1-methyl-4-quinolone was dissolved in 20 ml of benzene and then under bigorous stirring, 1.27 g of 2,4-bis-(4-methoxyphenyl)-2,4-dithioxo-1,3,2,4-dithiadiphosphetane (Lawesson's reagent) was added all at once with stirring for 1 hour at reflux. After cooling and concentrating to dryness by distilling under reduced pressure, the 2.5 g of residue were chromatographed on silica and eluted with a mixture of methyl chloride and methanol (9/1) to obtain 910 mg of the expected product melting at 208°-210° C.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step Two

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